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Compound of Interest

Compound Name: 1-Naphthalenamine, 2,4-dinitro-

Cat. No.: B172571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of the chemical compound 1-Naphthalenamine, 2,4-dinitro-. The information presented herein

is intended to support research and development activities by providing detailed experimental

protocols, key characterization data, and a clear visualization of the synthetic pathway.

Core Compound Properties
1-Naphthalenamine, 2,4-dinitro- is a polycyclic aromatic amine containing two nitro functional

groups. These structural features significantly influence its chemical reactivity and physical

properties. The presence of the electron-withdrawing nitro groups decreases the electron

density of the naphthalene ring system, while the amino group acts as an electron-donating

group. This electronic interplay makes the compound a subject of interest in various chemical

syntheses, including as a potential intermediate for dyes and pigments.

Table 1: Physicochemical Properties of 1-Naphthalenamine, 2,4-dinitro-
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Property Value

Molecular Formula C₁₀H₇N₃O₄

Molecular Weight 233.18 g/mol

CAS Number 13029-24-8

Appearance Not explicitly available; likely a crystalline solid

Melting Point Not explicitly available

Boiling Point Not explicitly available

Solubility Insoluble in water

Synthesis of 1-Naphthalenamine, 2,4-dinitro-
The synthesis of 1-Naphthalenamine, 2,4-dinitro- is a multi-step process that begins with the

protection of the amino group of 1-naphthylamine, followed by a dinitration reaction, and

subsequent deprotection to yield the final product. This strategic approach is necessary to

control the regioselectivity of the nitration and to prevent unwanted side reactions such as

oxidation of the amino group.
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Step 1: Acetylation

Step 2: Dinitration

Step 3: Hydrolysis

1-Naphthylamine N-Acetyl-1-naphthylamine
Acetylation

Acetic Anhydride

N-(2,4-dinitro-1-naphthyl)acetamide

Dinitration

Nitric Acid

Sulfuric Acid

1-Naphthalenamine, 2,4-dinitro-

Hydrolysis

Acid or Base

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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